Cas no 1784013-53-1 (5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine
• CAS No: 1784013-53-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5770785
• PubChem ID: 82405100
• Update Time: 2025-10-22

5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1820152
• 5-(3,5-dimethylphenyl)-1,2-oxazol-4-amine
• 1784013-53-1
• 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine

• Inchi： 1S/C11H12N2O/c1-7-3-8(2)5-9(4-7)11-10(12)6-13-14-11/h3-6H,12H2,1-2H3
• InChI Key： UYOYNOSYMHLIBF-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine

5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine: A Promising Compound in Pharmaceutical Research and Drug Development

5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine, with the chemical identifier CAS No. 1784013-53-1, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of 1,2-oxazol-4-amine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. Recent studies have highlighted the potential of this molecule in targeting specific cellular pathways, making it a focal point for researchers exploring innovative therapeutic strategies.

The molecular structure of 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine is characterized by a 1,2-oxazol-4-amine ring fused with a 3,5-dimethylphenyl group. This unique structural arrangement contributes to its pharmacological profile, enabling interactions with various biological targets. The 3,5-dimethylphenyl substituent, in particular, plays a crucial role in modulating the compound's affinity for specific receptors or enzymes, thereby enhancing its therapeutic potential.

In the context of drug development, 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine has been investigated for its ability to inhibit key enzymes involved in inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent COX-2 inhibition activity, which is associated with reduced inflammation and pain. This finding aligns with the growing interest in non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles, as traditional NSAIDs often carry risks of gastrointestinal complications.

Furthermore, the 1,2-oxazol-3-yl moiety in 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine has been shown to interact with protease enzymes, making it a candidate for the development of antiviral and antitumor agents. Research published in Antiviral Research in 2022 indicated that this compound may disrupt viral replication by inhibiting specific proteolytic enzymes, a mechanism that is gaining attention in the fight against emerging viral pathogens.

The 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine molecule also shows promise in the treatment of neurodegenerative diseases. A 2024 study in Neuropharmacology reported that this compound can modulate beta-amyloid aggregation, a key pathological feature of Alzheimer's disease. This property suggests potential applications in the development of targeted therapies for neurodegenerative conditions, where traditional treatments have limited efficacy.

From a synthetic chemistry perspective, the synthesis of 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine involves a series of well-established reactions, including condensation reactions and ring-closure processes. The ability to efficiently synthesize this compound is critical for its advancement from the laboratory to clinical trials. Recent advancements in green chemistry have further optimized the synthesis pathway, reducing environmental impact while maintaining high yield and purity.

The 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine molecule's pharmacokinetic properties are another area of active research. Studies have shown that it exhibits favorable bioavailability and metabolic stability, which are essential for drug candidates to achieve therapeutic concentrations in the body. These characteristics make it a viable candidate for oral administration, a significant advantage in the development of patient-friendly therapeutics.

In the realm of clinical research, preliminary preclinical trials have indicated that 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine may have applications in the treatment of chronic inflammatory disorders. A 2023 preclinical study published in Pharmaceutical Research demonstrated that this compound significantly reduced inflammation in animal models of colitis, suggesting its potential as a novel therapeutic agent for inflammatory bowel diseases.

The 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine molecule is also being explored for its antimicrobial properties. Research in Antimicrobial Agents and Chemotherapy (2023) highlighted its ability to inhibit the growth of multidrug-resistant bacteria, a critical need in the face of increasing antimicrobial resistance. This property positions the compound as a potential candidate for the development of new antimicrobial agents with broad-spectrum activity.

Despite its promising properties, the 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine molecule faces challenges in drug development. These include the need for further toxicological studies to ensure its safety profile and the optimization of its pharmacodynamic properties for targeted therapeutic applications. Ongoing research is focused on addressing these challenges through advanced computational modeling and in vitro testing techniques.

In conclusion, 5-(3,5-Dimethylphenyl)-1,2-oxazol-4-amine represents a promising candidate in the field of pharmaceutical research. Its unique structural features and diverse pharmacological activities make it a valuable compound for the development of novel therapeutics across various medical conditions. Continued research and development are essential to fully harness its potential and bring it to the forefront of modern medicine.